Cas no 766-92-7 (Benzyl methyl sulfide)

• Product Name: Benzyl methyl sulfide
• CAS No: 766-92-7
• MF: C₈H₁₀S
• MW: 138.230000972748
• MDL: MFCD00008563
• CID: 39817
• PubChem ID: 87563945
• Update Time: 2025-10-21

Benzyl methyl sulfide Chemical and Physical Properties

Names and Identifiers

• Benzyl methyl sulfide
• Benzyl methyl sulphide
• Benzyl metyl sulfide
• methylsulfanylmethylbenzene
• Methyl benzyl sulfide
• Sulfide, benzyl methyl
• 1-Phenyl-2-thiapropane
• Benzene, [(methylthio)methyl]-
• alpha-(Methylthio)toluene
• ((METHYLTHIO)METHYL)BENZENE
• benzylmethylsulfide
• FEMA No. 3597
• [(Methylsulfanyl)methyl]benzene
• Methylthiomethylbenzene
• Benzene, ((methylthio)methyl)-
• .alpha.-(Methylthio)toluene
• Benzene,[(methylthio)methyl]-
• Sulfide, benzyl methyl (8CI)
• Y3900RBK51
• [(m

• MDL： MFCD00008563
• Inchi： 1S/C8H10S/c1-9-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： OFQPKKGMNWASPN-UHFFFAOYSA-N
• SMILES： CSCC1C=CC=CC=1

Computed Properties

• Exact Mass: 138.05000
• Monoisotopic Mass: 138.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.015 g/mL at 25 °C(lit.)
• Melting Point: -28 °C
• Boiling Point: 200°C(lit.)
• Flash Point: 164 °F
• Refractive Index: n20/D 1.562(lit.)
• PSA: 25.30000
• LogP: 2.54960
• FEMA: 3597 | BENZYL METHYL SULFIDE
• Solubility: Slightly soluble in water, soluble in oil

Benzyl methyl sulfide Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Benzyl methyl sulfide

Comprehensive Overview of Benzyl Methyl Sulfide (CAS No. 766-92-7): Properties, Applications, and Industry Insights

Benzyl methyl sulfide (CAS No. 766-92-7), a sulfur-containing organic compound, has garnered significant attention in recent years due to its versatile applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. With the growing demand for sustainable and high-performance additives, this compound has become a focal point for researchers and industrial users alike. Its unique molecular structure, combining a benzyl group and a methyl sulfide moiety, contributes to its distinctive properties and reactivity patterns.

The compound's chemical formula (C₈H₁₀S) and molecular weight (138.23 g/mol) make it particularly interesting for fine chemical synthesis. Recent studies highlight its potential as a flavor enhancer in food technology and as a precursor in the development of novel materials. Industry reports indicate increasing searches for "benzyl methyl sulfide uses" and "766-92-7 supplier," reflecting its expanding commercial relevance.

From a physicochemical perspective, benzyl methyl sulfide exhibits a boiling point of 210-215°C and a characteristic sulfurous aroma, which has made it valuable in perfumery applications. The compound's stability under various conditions and its compatibility with numerous organic solvents contribute to its widespread utility. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed for its identification and purity assessment.

In the context of green chemistry trends, researchers are exploring more sustainable production methods for 766-92-7, including catalytic processes that minimize waste generation. The compound's role in organosulfur chemistry continues to evolve, with recent patents highlighting its use in advanced material science applications. These developments align with growing market interest in "eco-friendly sulfur compounds" and "specialty chemical innovations."

The safety profile of benzyl methyl sulfide has been extensively documented, with proper handling procedures well-established in industrial settings. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage conditions (typically cool, dry environments) and personal protective equipment recommendations. These safety considerations are particularly relevant given increasing regulatory scrutiny on chemical handling protocols worldwide.

Market analysis reveals steady growth in demand for 766-92-7, particularly from the flavor and fragrance industry. The compound's ability to impart unique olfactory characteristics has made it valuable for creating complex scent profiles. Industry forums frequently discuss topics like "benzyl methyl sulfide alternatives" and "synthesis optimization," indicating ongoing innovation in this sector.

From a research perspective, benzyl methyl sulfide serves as an important model compound for studying sulfur reactivity and molecular transformations. Recent publications have explored its behavior in various chemical environments, contributing to broader understanding of organosulfur compound chemistry. These academic investigations often intersect with industrial applications, creating valuable synergies between theoretical and applied research.

Quality control standards for CAS 766-92-7 have become increasingly stringent, with manufacturers implementing advanced analytical methods to ensure product consistency. The compound typically appears as a colorless to pale yellow liquid, with specifications including minimum purity levels (often ≥98%) and limits for potential impurities. These quality parameters are critical for applications requiring high-performance materials.

The global supply chain for benzyl methyl sulfide has adapted to meet growing international demand, with production facilities in multiple regions ensuring reliable availability. Trade data shows increasing shipments to pharmaceutical and specialty chemical manufacturing hubs, reflecting the compound's expanding applications. This distribution network supports diverse industries seeking consistent access to high-quality materials.

Looking ahead, the future of 766-92-7 appears promising, with potential applications emerging in advanced material science and biotechnology. Ongoing research into its molecular properties may unlock new functionalities, while manufacturing process improvements could enhance cost-effectiveness. These developments position benzyl methyl sulfide as a compound of continuing significance in modern chemistry and industry.